N-(3-(1H-pyrrol-1-yl)propyl)-2-(trifluoromethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-(1H-pyrrol-1-yl)propyl)-2-(trifluoromethyl)benzamide, also known as TP-10, is a small molecule drug that has been studied for its potential therapeutic effects in various neurological and psychiatric disorders. TP-10 is a selective agonist of sigma-1 receptors, which are present in the central nervous system and have been implicated in various physiological and pathological processes.
Scientific Research Applications
Chemical Structure Analysis
The structure of benzamide derivatives, including those similar to N-(3-(1H-pyrrol-1-yl)propyl)-2-(trifluoromethyl)benzamide, has been a subject of extensive research due to their diverse chemical properties and potential applications. For example, the crystal structure and Hirshfeld surface analysis of a closely related N-(pyridin-2-ylmethyl)benzamide derivative reveal the orientation differences between the pyridine and benzene rings, which could influence the compound's intermolecular interactions and solubility properties (Artheswari, Maheshwaran, & Gautham, 2019).
Synthesis Techniques
The stereoselective synthesis of structurally similar compounds is crucial for developing pharmaceuticals and materials with specific desired activities. For instance, the synthesis of (S)-3-(methylamino)-3-((R)-pyrrolidin-3-yl)propanenitrile, an intermediate in the preparation of antibiotics, showcases the importance of efficient and selective synthetic routes (Lall et al., 2012).
Biological Activity and Applications
The discovery and evaluation of N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103) highlight the potential therapeutic applications of benzamide derivatives. MGCD0103, a small molecule histone deacetylase (HDAC) inhibitor, demonstrates selective inhibition of HDACs, which is pivotal in blocking cancer cell proliferation and inducing apoptosis, suggesting its promise as an anticancer drug (Zhou et al., 2008).
Material Science Applications
In material science, the structural features of benzamide derivatives enable their use in creating novel materials with unique properties. For example, pyridyl substituted benzamides have been studied for their aggregation-enhanced emission and multi-stimuli-responsive properties, indicating their potential in sensor technology and optoelectronics (Srivastava et al., 2017).
Antiviral Research
The synthesis and evaluation of benzamide-based 5-aminopyrazoles and their derivatives for antiavian influenza virus activity exemplify the critical role of benzamide derivatives in antiviral research. This study underscores the significance of chemical synthesis in discovering new therapeutic agents against infectious diseases (Hebishy, Salama, & Elgemeie, 2020).
properties
IUPAC Name |
N-(3-pyrrol-1-ylpropyl)-2-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15F3N2O/c16-15(17,18)13-7-2-1-6-12(13)14(21)19-8-5-11-20-9-3-4-10-20/h1-4,6-7,9-10H,5,8,11H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKZXARLUSCBDEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NCCCN2C=CC=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15F3N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-(1H-pyrrol-1-yl)propyl)-2-(trifluoromethyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.